Cas no 1805509-72-1 (3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1805509-72-1
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4892349
• Update Time: 2025-05-23

3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-8(11)5-6(18)3(1-4(16)17)2-15-7(5)9(12,13)14/h2,8H,1H2,(H,15,18)(H,16,17)
• InChI Key： AKMFGVDSWZRWBS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(CC(=O)O)=CNC=1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic acid

3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic Acid, with CAS No. 1805509-72-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with difluoromethyl, hydroxyl, and trifluoromethyl groups, as well as an acetic acid moiety. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated compounds like 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic Acid in drug discovery. The presence of fluorine atoms in the molecule enhances its lipophilicity and stability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, where its ability to modulate inflammatory pathways has shown significant promise in preclinical models.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The hydroxyl group on the pyridine ring plays a crucial role in enhancing the molecule's bioavailability and selectivity towards specific targets. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic Acid, reducing the environmental footprint of its production process.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and oxidative couplings. Scientists have optimized these reactions to achieve higher yields and purities, ensuring that the compound meets the stringent requirements of pharmaceutical and agricultural industries. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of the synthesized product.

From a materials science perspective, 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic Acid exhibits interesting electronic properties that make it a candidate for use in organic electronics. Its ability to act as a charge transport material in organic photovoltaic devices has been explored in recent studies, with promising results indicating improved device efficiency.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-5-acetic Acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations within the chemical sciences.